Cas no 14284-97-0 (Tungsten,tris(2,4-pentanedionato-kO,kO')-, (OC-6-11)- (9CI))

• Product Name: Tungsten,tris(2,4-pentanedionato-kO,kO')-, (OC-6-11)- (9CI)
• CAS No: 14284-97-0
• MF: C₁₅H₂₁O₆W
• MW: 481.163641691208
• CID: 203584
• Update Time: 2024-01-26

Tungsten,tris(2,4-pentanedionato-kO,kO')-, (OC-6-11)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Tungsten,tris(2,4-pentanedionato-kO,kO')-, (OC-6-11)- (9CI)
• (Z)-4-oxopent-2-en-2-olate,tungsten
• 2-penten-2-olate, 4-oxo-, (2Z)-, tungsten salt
• Tris(pentane-2,4-dionato-O,O')tungsten
• Einecs 238-197-2

• Inchi： 1S/3C5H8O2.W/c3*1-4(6)3-5(2)7;/h3*3,6H,1-2H3;/p-3/b3*4-3-;
• InChI Key： WWJQIMUAFNKZOA-LNTINUHCSA-K
• SMILES： [W].[O-]/C(/C([H])([H])[H])=C(/[H])\C(C([H])([H])[H])=O.[O-]/C(/C([H])([H])[H])=C(/[H])\C(C([H])([H])[H])=O.[O-]/C(/C([H])([H])[H])=C(/[H])\C(C([H])([H])[H])=O

Computed Properties

• Exact Mass: 481.084746
• Monoisotopic Mass: 481.084746
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 90.4
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 120

Experimental Properties

• Boiling Point: 187.6°Cat760mmHg
• Flash Point: 71.9°C